BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-1,10-phenanthroline CAS number

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chloro-1,10-phenanthroline

Cat. No. B021708

An In-Depth Technical Guide to 2-Chloro-1,10-phenanthroline

Registry Number: CAS 7089-68-1

Abstract

This guide provides a comprehensive technical overview of 2-Chloro-1,10-phenanthroline, a
pivotal heterocyclic compound in modern chemistry. Identified by the CAS Number 7089-68-1,
this molecule is a cornerstone for advancements in coordination chemistry, catalysis, and
materials science.[1][2] Its significance stems from the versatile phenanthroline scaffold, which
possesses strong metal-chelating properties, combined with a reactive chlorine substituent that
serves as a synthetic handle for further functionalization.[1][2][3] This document will detail its
fundamental properties, present an improved, scalable synthesis protocol, explore its diverse
applications, and outline essential safety and handling procedures for laboratory and industrial
settings.

Compound Identification and Physicochemical
Properties

2-Chloro-1,10-phenanthroline is a solid organic compound that typically appears as a white to
pale yellow or orange crystalline powder.[1][2][4] Its core structure is a planatr, rigid
phenanthroline ring system with a chlorine atom at the 2-position.[1] This substitution is key to
its utility as a precursor in the synthesis of more complex phenanthroline derivatives.
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Property Value Source(s)

CAS Number 7089-68-1 [1][2][5]116]

Molecular Formula C12H7CIN2 [1][2][5][6]

Molecular Weight 214.65 g/mol [2][5][6]

IUPAC Name 2-chloro-1,10-phenanthroline [61[7]
White to yellow to orange

Appearance [1112114]
powder/crystal

Melting Point 128-132 °C [21[41[5]

Boiling Point 391.84£22.0 °C (Predicted) [518]
Sparingly soluble in water

Solubility (>32.2 pg/mL); Soluble in [1][5]16][8]
Methanol.

pKa 4.22+0.10 (Predicted) [1]8]

Synthesis Protocol: An Improved and Scalable

Method

The synthesis of 2-chloro-1,10-phenanthroline is critical for its application. While several

methods exist, an improved procedure has been developed to facilitate multi-gram scale

preparation, overcoming issues like poor solubility of intermediates found in older methods.[9]

The original preparations often involved a methyl iodide salt, which has low water solubility and
leads to purification challenges.[9] The improved method, outlined below, utilizes a highly
water-soluble tosylate salt, making the process more efficient and scalable.[9]

Workflow for Improved Synthesis
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Step 1: N-Alkylation
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Caption: Bidentate coordination of 2-chloro-1,10-phenanthroline to a metal center.

Safety and Handling
Proper handling of 2-Chloro-1,10-phenanthroline is essential to ensure laboratory safety.
According to the Globally Harmonized System (GHS), it is classified with the following hazards:

e GHS Pictogram: GHSO07 (Exclamation Mark) * Signal Word: Warning * Hazard Statements:

o H302: Harmful if swallowed [6] * H315: Causes skin irritation [6] * H318/H319: Causes
serious eye damage/irritation [6] * H335: May cause respiratory irritation

Recommended Safety Precautions:

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood. [10][11]* Personal Protective Equipment (PPE): Wear appropriate protective gloves,
clothing, and safety glasses or goggles. [10]JEnsure an eyewash station and safety shower
are readily accessible. [11]* Handling: Avoid contact with skin, eyes, and clothing. Avoid the
formation of dust and aerosols. * Storage: Store in a tightly closed container in a cool, dry,
and well-ventilated place under an inert atmosphere (e.g., nitrogen or argon). [5][8]Keep
away from oxidizing agents. [12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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